Cas no 10524-71-7 (3-ethyl-3-methylpentan-1-ol)

• Product Name: 3-ethyl-3-methylpentan-1-ol
• CAS No: 10524-71-7
• MF: C₈H₁₈O
• MW: 130.227922916412
• CID: 1151023
• PubChem ID: 23464920
• Update Time: 2025-10-29

3-ethyl-3-methylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-3-methylpentan-1-ol
• 10524-71-7
• SCHEMBL497569
• DB-112586
• 3-ethyl-3-methyl-pentan-1-ol
• EN300-1627309
• DTXSID80634403

• Inchi： 1S/C8H18O/c1-4-8(3,5-2)6-7-9/h9H,4-7H2,1-3H3
• InChI Key： XYUCPYMMHKJJSS-UHFFFAOYSA-N
• SMILES： OCCC(C)(CC)CC

Computed Properties

• Exact Mass: 130.135765193g/mol
• Monoisotopic Mass: 130.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 65
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 3-ethyl-3-methylpentan-1-ol

3-Ethyl-3-Methylpentan-1-Ol: A Comprehensive Overview

3-Ethyl-3-Methylpentan-1-Ol, also known by its CAS number 10524-71-7, is a versatile organic compound with a wide range of applications in various industries. This compound is a secondary alcohol with a unique molecular structure that contributes to its distinctive chemical properties. The molecule consists of a pentane backbone with an ethyl and methyl group attached to the third carbon, and a hydroxyl group (-OH) on the first carbon. This arrangement gives it both structural complexity and functional versatility.

The chemical formula of 3-Ethyl-3-Methylpentan-1-Ol is C8H18O, which indicates its composition of eight carbon atoms, eighteen hydrogen atoms, and one oxygen atom. The molecular weight is approximately 126.24 g/mol, and the compound exists as a colorless liquid at room temperature. Its boiling point is around 146°C, and the melting point is -98°C, making it suitable for use in various industrial processes that require stability over a wide temperature range.

Recent studies have highlighted the potential of 3-Ethyl-3-Methylpentan-1-Ol in the field of green chemistry. Researchers have explored its use as a solvent in environmentally friendly reactions, particularly in the synthesis of bio-based polymers and pharmaceutical intermediates. The compound's ability to dissolve a wide range of organic compounds without being highly toxic makes it an attractive alternative to traditional solvents like dichloromethane or chloroform.

In terms of synthesis, 3-Ethyl-3-Methylpentan-1-Ol can be produced through various methods, including hydroboration-oxidation of alkenes and catalytic hydrogenation of ketones. Recent advancements in catalytic systems have improved the efficiency and selectivity of these processes, leading to higher yields and purer products. For instance, the use of transition metal catalysts such as rhodium or ruthenium has been shown to significantly enhance the reaction rates in certain synthetic pathways.

The applications of 3-Ethyl-3-Methylpentan-1-Ol are diverse and span across multiple sectors. In the pharmaceutical industry, it serves as an intermediate in the synthesis of various drugs, including anti-inflammatory agents and antibiotics. Its role as a building block in organic synthesis is further underscored by its ability to undergo numerous reactions, such as oxidation, reduction, esterification, and etherification.

In the food industry, 3-Ethyl-3-Methylpentan-1-Ol is used as a flavoring agent due to its pleasant odor and taste profile. It contributes to the aroma of certain fruits and beverages, making it a valuable component in flavor formulations. Additionally, it finds application in cosmetics as a solvent for active ingredients and fragrances.

The environmental impact of 3-Ethyl-3-Methylpentan-1-Ol has also been a topic of recent research. Studies have shown that it biodegrades relatively quickly under aerobic conditions, reducing its persistence in aquatic environments. This characteristic aligns with global efforts to develop sustainable chemicals that minimize ecological footprint.

In conclusion, 3-Ethyl-3-Methylpentan-1-Ol (CAS No: 10524-71-7) is a multifaceted compound with significant potential across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as an important player in modern chemistry. As research continues to uncover new uses and optimizations for this compound, its role in sustainable chemical processes is expected to grow further.